Tert-butyl 1-oxaspiro[2,5]octane-6-carboxylate

• IUPAC Name: tert-butyl 1-oxaspiro[2.5]octane-6-carboxylate
• InChI: InChI=1S/C12H20O3/c1-11(2,3)15-10(13)9-4-6-12(7-5-9)8-14-12/h9H,4-8H2,1-3H3
• InChI Key: RETJLOIXVGBOIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CCC2(CC1)CO2
• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol

Description

Tert-butyl 1-oxaspiro[2,5]octane-6-carboxylate is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science.

Scientific Research Applications

Tert-butyl 1-oxaspiro[2,5]octane-6-carboxylate has been studied for its potential applications in various fields of scientific research. In pharmaceuticals, it has been found to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. In agriculture, it has been shown to have insecticidal and fungicidal properties, making it a potential alternative to traditional pesticides. In materials science, it has been studied for its potential use as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of tert-butyl 1-oxaspiro[2,5]octane-6-carboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. In particular, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory molecules in the body. It has also been shown to inhibit the activity of certain protein kinases, which play a role in cell signaling and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in various studies. In particular, it has been found to exhibit anti-inflammatory and anti-cancer properties, as well as insecticidal and fungicidal properties. It has also been shown to have an effect on certain signaling pathways in cells, and may have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of tert-butyl 1-oxaspiro[2,5]octane-6-carboxylate is its versatility in terms of its potential applications in various fields of scientific research. It is also relatively easy to synthesize using standard laboratory techniques. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications in certain areas of research.

Future Directions

There are several potential future directions for research on tert-butyl 1-oxaspiro[2,5]octane-6-carboxylate. In pharmaceuticals, it may be further studied for its potential as a treatment for various inflammatory and cancerous conditions. In agriculture, it may be studied for its potential as an alternative to traditional pesticides. In materials science, it may be studied for its potential use as a building block for the synthesis of new materials with unique properties. Additionally, further research is needed to fully understand its mechanism of action and potential applications in various fields.
Conclusion
This compound is a synthetic compound with potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential applications and mechanism of action.